Cas no 1353776-88-1 (2-Chloro-5-ethoxy-3-fluoropyridine)

• Product Name: 2-Chloro-5-ethoxy-3-fluoropyridine
• CAS No: 1353776-88-1
• MF: C₇H₇ClFNO
• MW: 175.587984323502
• MDL: MFCD23161410
• CID: 4782584
• Update Time: 2025-06-07

2-Chloro-5-ethoxy-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-ethoxy-3-fluoropyridine
• 2-Chloro-5-ethoxy-3-fluoropyridine

• MDL： MFCD23161410
• Inchi： 1S/C7H7ClFNO/c1-2-11-5-3-6(9)7(8)10-4-5/h3-4H,2H2,1H3
• InChI Key： PMXYDUARDBOWCD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=N1)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• XLogP3: 2.3
• Topological Polar Surface Area: 22.1

Additional information on 2-Chloro-5-ethoxy-3-fluoropyridine

Introduction to 2-Chloro-5-ethoxy-3-fluoropyridine (CAS No. 1353776-88-1)

2-Chloro-5-ethoxy-3-fluoropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1353776-88-1, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic compounds that exhibit diverse biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The structural features of 2-Chloro-5-ethoxy-3-fluoropyridine include a pyridine ring substituted with a chlorine atom at the 2-position, an ethoxy group at the 5-position, and a fluorine atom at the 3-position. These substituents contribute to its unique electronic and steric properties, which are critical in determining its reactivity and biological interactions. The presence of both electron-withdrawing (chloro and fluoro) and electron-donating (ethoxy) groups creates a balance that enhances its potential as a pharmacophore in drug design.

In recent years, there has been growing interest in fluorinated pyridines due to their ability to improve metabolic stability, binding affinity, and oral bioavailability of drug candidates. 2-Chloro-5-ethoxy-3-fluoropyridine is no exception and has been explored in various preclinical studies as a key intermediate in the synthesis of small-molecule inhibitors. Its structural motif is particularly relevant in the development of kinase inhibitors, which are widely used in the treatment of cancers and inflammatory diseases.

One of the most compelling aspects of 2-Chloro-5-ethoxy-3-fluoropyridine is its role in the synthesis of targeted therapeutics. For instance, researchers have utilized this compound to develop inhibitors of tyrosine kinases, which play a crucial role in signal transduction pathways associated with cell growth and survival. The fluorine atom at the 3-position enhances the binding affinity of these inhibitors to their target enzymes, leading to more effective pharmacological outcomes. Additionally, the chlorine and ethoxy substituents provide further opportunities for structural optimization through derivatization.

The pharmaceutical industry has increasingly recognized the importance of fluorinated heterocycles in drug discovery. 2-Chloro-5-ethoxy-3-fluoropyridine exemplifies this trend, as it has been incorporated into several lead compounds that are currently undergoing clinical evaluation. These studies highlight its versatility as a building block for drugs targeting a range of diseases, including oncology and neurodegenerative disorders. The compound's ability to undergo further functionalization makes it an attractive candidate for future drug development pipelines.

From a synthetic chemistry perspective, 2-Chloro-5-ethoxy-3-fluoropyridine serves as a versatile intermediate that can be modified through various chemical transformations. For example, nucleophilic substitution reactions at the chlorine or fluorine positions allow for the introduction of additional functional groups, enabling the creation of more complex molecular architectures. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in structure can significantly impact biological activity.

Recent advances in computational chemistry have further enhanced the utility of 2-Chloro-5-ethoxy-3-fluoropyridine in drug design. Molecular modeling studies have demonstrated its potential as a scaffold for designing molecules with improved pharmacokinetic properties. These studies predict that derivatives of this compound could exhibit enhanced solubility and reduced toxicity, making them more suitable for clinical use. Such computational approaches are increasingly being integrated into early-stage drug discovery programs to accelerate the identification of promising candidates.

The synthesis of 2-Chloro-5-ethoxy-3-fluoropyridine itself is an intriguing challenge that has been addressed by several research groups. While traditional synthetic routes involve multi-step sequences involving halogenation and etherification reactions, recent methods have focused on more efficient one-pot processes that minimize waste and improve yields. These innovations align with broader trends in green chemistry, where sustainability is becoming a key consideration in chemical synthesis.

In conclusion, 2-Chloro-5-ethoxy-3-fluoropyridine (CAS No. 1353776-88-1) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and biological potential. Its role as an intermediate in the synthesis of kinase inhibitors and other therapeutic agents underscores its importance in modern drug discovery. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of medicinal chemistry innovation for years to come.